Cas no 1782806-79-4 (2-Bromo-4-chloro-1-methanesulfonylbenzene)

• Product Name: 2-Bromo-4-chloro-1-methanesulfonylbenzene
• CAS No: 1782806-79-4
• MF: C₇H₆BrClO₂S
• MW: 269.543339252472
• CID: 4613840
• Update Time: 2023-08-10

2-Bromo-4-chloro-1-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-1-methanesulfonylbenzene
• 2-bromo-4-chloro-1-methylsulfonylbenzene
• Y2264

• Inchi： 1S/C7H6BrClO2S/c1-12(10,11)7-3-2-5(9)4-6(7)8/h2-4H,1H3
• InChI Key： JCYOJFRWMQIAMU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1S(C)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5